Cas no 2228193-57-3 (1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene)

• Product Name: 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene
• CAS No: 2228193-57-3
• MF: C₁₀H₁₁BrF₂S
• MW: 281.16014790535
• CID: 5893294
• PubChem ID: 165970213
• Update Time: 2025-06-09

1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene
• EN300-1952896
• 1-(1-bromopropan-2-yl)-4-[(difluoromethyl)sulfanyl]benzene
• 2228193-57-3

• Inchi： 1S/C10H11BrF2S/c1-7(6-11)8-2-4-9(5-3-8)14-10(12)13/h2-5,7,10H,6H2,1H3
• InChI Key： QFFQGMHTVYUKRB-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1)SC(F)F

Computed Properties

• Exact Mass: 279.97329g/mol
• Monoisotopic Mass: 279.97329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene

Recent Advances in the Study of 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene (CAS: 2228193-57-3)

The compound 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene (CAS: 2228193-57-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene, which serves as a key intermediate in the development of novel bioactive molecules. The presence of both bromine and difluoromethylthio groups in its structure allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have successfully utilized this compound in the synthesis of various derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary investigations have demonstrated that 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene exhibits promising inhibitory effects against specific enzymatic targets. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant activity against protein kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies have revealed that 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene derivatives can effectively bind to the ATP-binding sites of certain kinases, thereby modulating their activity. This insight has guided the design of more potent and selective inhibitors, with several candidates currently undergoing preclinical evaluation.

The pharmacokinetic properties of 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene derivatives have also been investigated. Recent in vivo studies have shown that these compounds possess favorable absorption and distribution profiles, with adequate metabolic stability. However, challenges remain in optimizing their bioavailability and reducing potential off-target effects, which are areas of active research.

From a safety perspective, toxicological assessments of 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene and its derivatives have yielded encouraging results. Acute toxicity studies in animal models have indicated acceptable safety margins at therapeutic doses, though comprehensive long-term toxicity evaluations are still ongoing. These findings support the continued development of this compound class as potential drug candidates.

In conclusion, 1-(1-bromopropan-2-yl)-4-(difluoromethyl)sulfanylbenzene represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features enable the development of novel bioactive molecules targeting various disease pathways. While significant progress has been made in understanding its pharmacological potential, further research is needed to fully exploit its therapeutic value and translate these findings into clinical applications.